Cas no 1263774-97-5 (4-(3,4,5-trifluorophenyl)pyrrolidin-2-one)

• Product Name: 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one
• CAS No: 1263774-97-5
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• CID: 4584246
• PubChem ID: 66107174
• Update Time: 2025-10-18

4-(3,4,5-trifluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(3,4,5-trifluorophenyl)-
• MFCD30803538
• (S)-4-(3,4,5-Trifluorophenyl)pyrrolidin-2-one
• CS-0235205
• AKOS015450020
• F86278
• (-)-4-(3,4,5-trifluorophenyl)pyrrolidin-2-one
• 1263774-97-5
• PS-20353
• BWUUWAXTSJRLLP-UHFFFAOYSA-N
• AB87902
• MFCD30749390
• SCHEMBL8224520
• Z1270255925
• SY344475
• SY261090
• EN300-154095

• Inchi： 1S/C10H8F3NO/c11-7-1-5(2-8(12)10(7)13)6-3-9(15)14-4-6/h1-2,6H,3-4H2,(H,14,15)
• InChI Key： BWUUWAXTSJRLLP-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC(F)=C(F)C(F)=C2)CC1=O

Computed Properties

• Exact Mass: 215.05579836g/mol
• Monoisotopic Mass: 215.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one

4-(3,4,5-Trifluorophenyl)Pyrrolidin-2-one: A Comprehensive Overview

4-(3,4,5-Trifluorophenyl)pyrrolidin-2-one (CAS No. 1263774-97-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique trifluorophenyl and pyrrolidinone moieties, has garnered considerable attention due to its potential therapeutic applications and its role in the development of novel drugs.

The trifluorophenyl group is a common substituent in pharmaceuticals, known for its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly advantageous in drug design, as it can improve the bioavailability and pharmacokinetic properties of compounds. The pyrrolidinone ring, on the other hand, is a versatile scaffold that can be readily functionalized to create a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one as a lead compound for the development of new therapeutic agents. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter receptors, making it a promising candidate for the treatment of conditions such as anxiety and depression. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one exhibits potent activity against serotonin receptors, which are implicated in mood regulation.

In addition to its neurological applications, 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. A recent paper in *Cancer Research* reported that 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one effectively targets the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. This finding suggests that 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one could be developed into a novel anticancer agent with broad-spectrum activity.

The synthetic accessibility of 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one further enhances its appeal as a research tool and drug candidate. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One such method involves the reaction of 3,4,5-trifluorobenzaldehyde with an appropriate amine followed by cyclization to form the pyrrolidinone ring. These synthetic strategies not only facilitate the preparation of 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one but also enable the facile synthesis of structurally related analogs for further optimization.

The physicochemical properties of 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one have been extensively characterized. It is a solid at room temperature with good solubility in common organic solvents such as DMSO and DMF. Its melting point and other physical parameters have been determined through standard analytical techniques. These properties make it suitable for use in various biological assays and drug discovery workflows.

Toxicological studies on 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one have also been conducted to assess its safety profile. Initial results indicate that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term effects and potential side effects. These studies are crucial for advancing 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one through preclinical and clinical development stages.

In conclusion, 4-(3,4,5-trifluorophenyl)pyrrolidin-2-one (CAS No. 1263774-97-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into therapeutic agents for neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile.